DNA Polymerase and Topoisomerase Inhibition: Methyl Ester vs. Free Acid Functional Divergence
The methyl ester derivative of docosatrienoic acid demonstrates complete loss of inhibitory activity against mammalian DNA polymerases and human topoisomerases I and II, whereas the free acid form (13Z,16Z,19Z-docosatrienoic acid) exhibits dose-dependent inhibition. The carboxyl group is strictly required for enzyme binding — the methyl ester version has no activity at these enzymes [1]. This functional divergence establishes that the methyl ester cannot substitute for the free acid in assays targeting these enzymes, nor can the free acid serve as a surrogate for the methyl ester in applications requiring the ester functionality.
| Evidence Dimension | Enzyme inhibitory activity (DNA polymerases and human topoisomerases I/II) |
|---|---|
| Target Compound Data | No activity (complete loss of inhibition) |
| Comparator Or Baseline | 13Z,16Z,19Z-docosatrienoic acid (free acid): dose-dependent inhibition; Ki = 5 μM for LTB4 binding to pig neutrophil membranes |
| Quantified Difference | Qualitative difference: active (free acid) vs. inactive (methyl ester); fold-change not calculable due to complete activity loss |
| Conditions | Mammalian DNA polymerase assay and human topoisomerase I/II activity assay; hydrophobic enzyme binding region interaction |
Why This Matters
This directly informs procurement: researchers studying DNA polymerase/topoisomerase pathways must select the free acid, not the methyl ester; conversely, those requiring a stable, membrane-permeable ester for prodrug or analytical applications should select the methyl ester.
- [1] Yonezawa Y, Hada T, Uryu K, et al. Inhibitory action of C22-fatty acids on DNA polymerases and DNA topoisomerases. Int J Mol Med. 2006;18(4):583-588. View Source
